molecular formula C11H9NO B8589487 2-Methyl-8-quinolinecarboxaldehyde

2-Methyl-8-quinolinecarboxaldehyde

Cat. No. B8589487
M. Wt: 171.19 g/mol
InChI Key: LPRRFNIMCGCSNC-UHFFFAOYSA-N
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Description

2-Methyl-8-quinolinecarboxaldehyde is a useful research compound. Its molecular formula is C11H9NO and its molecular weight is 171.19 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C11H9NO

Molecular Weight

171.19 g/mol

IUPAC Name

2-methylquinoline-8-carbaldehyde

InChI

InChI=1S/C11H9NO/c1-8-5-6-9-3-2-4-10(7-13)11(9)12-8/h2-7H,1H3

InChI Key

LPRRFNIMCGCSNC-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(C=CC=C2C=O)C=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

8-Bromo-2-methylquinoline (0.0675 mol) was added portionwise at −70° C. under N2 flow to a mixture of a solution of butyllithium in hexane (1.6M) (0.135 mol) in tetrahydrofuran (300 ml) and diethyl ether (300 ml). The mixture was stirred for 30 minutes. A solution of DMF (0.405 mol) in tetrahydrofuran (100 ml) was added quickly. The mixture was cooled to −70° C. and stirred for 15 minutes. Ethanol (70 ml) and a NH4Cl solution 10% were added. The mixture was brought to room temperature and stirred for 15 minutes. NH4Cl was added. The mixture was extracted with EtOAc. The organic layer was separated, washed with H2O, dried (MgSO4), filtered and the solvent was evaporated. The product was used without further purification, yielding 15 g (>100%) of 2-methyl-8-quinolinecarboxaldehyde (interm. 12).
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